Cas no 2549038-12-0 (2-Cyclopropyl-4-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-5,6-dimethylpyrimidine)

• Product Name: 2-Cyclopropyl-4-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-5,6-dimethylpyrimidine
• CAS No: 2549038-12-0
• MF: C₁₉H₂₇N₅O
• MW: 341.450583696365
• CID: 5313558
• PubChem ID: 154882631
• Update Time: 2025-06-11

2-Cyclopropyl-4-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-5,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-4-[4-[(3,5-dimethyl-4-isoxazolyl)methyl]-1-piperazinyl]-5,6-dimethylpyrimidine
• F6788-1698
• AKOS040729580
• 2-cyclopropyl-4-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-5,6-dimethylpyrimidine
• 2549038-12-0
• 2-Cyclopropyl-4-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-5,6-dimethylpyrimidine

• Inchi： 1S/C19H27N5O/c1-12-13(2)20-18(16-5-6-16)21-19(12)24-9-7-23(8-10-24)11-17-14(3)22-25-15(17)4/h16H,5-11H2,1-4H3
• InChI Key： WWRSFCLZOPJIOK-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)CN1CCN(C2=C(C)C(C)=NC(C3CC3)=N2)CC1

Computed Properties

• Exact Mass: 341.22156050g/mol
• Monoisotopic Mass: 341.22156050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Density: 1.191±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 518.7±50.0 °C(Predicted)
• pka: 9.17±0.50(Predicted)

Additional information on 2-Cyclopropyl-4-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-5,6-dimethylpyrimidine

Introduction to 2-Cyclopropyl-4-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-5,6-dimethylpyrimidine (CAS No. 2549038-12-0) in Modern Chemical Biology

2-Cyclopropyl-4-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-5,6-dimethylpyrimidine, identified by its CAS number 2549038-12-0, represents a sophisticated molecular entity that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives characterized by its intricate structural framework, which includes a cyclopropyl group, a piperazine moiety, and a dimethylpyrimidine core. The strategic arrangement of these functional groups imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The structural composition of 2-Cyclopropyl-4-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-5,6-dimethylpyrimidine (CAS No. 2549038-12-0) is notable for its ability to interact with biological targets in multiple ways. The cyclopropyl ring introduces steric hindrance, which can modulate binding affinity and selectivity, while the piperazine nitrogen atoms provide opportunities for hydrogen bonding and ionic interactions. The dimethylpyrimidine segment serves as a scaffold that can be further modified to enhance pharmacological activity. Together, these elements contribute to the compound's potential as an inhibitor or modulator of various biological pathways.

In recent years, there has been growing interest in the development of small molecules that can modulate neurotransmitter systems. The presence of the piperazine group in 2-Cyclopropyl-4-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-5,6-dimethylpyrimidine (CAS No. 2549038-12-0) suggests potential interactions with serotonin and dopamine receptors, which are critical targets in the treatment of neurological and psychiatric disorders. Preclinical studies have begun to explore its effects on these systems, revealing promising results in models of depression and anxiety.

The 3,5-dimethyl substitution on the oxazole ring further enhances the compound's complexity and functionality. This moiety not only contributes to the overall stability of the molecule but also influences its solubility and bioavailability. The dimethylation at the 3 and 5 positions of the oxazole ring creates a rigid structure that can improve binding affinity to biological targets. This feature has been exploited in the design of next-generation drugs where precise spatial orientation is crucial for efficacy.

One of the most compelling aspects of 2-Cyclopropyl-4-{4-[(3,5)-dimethyl,1,2)-oxazol,(4) -yl)methyl]piperazin,(1) -yl}-5,6 -dimethylpyrimidine (CAS No. 2549038 -12-) is its versatility in drug design applications. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacological profiles. For instance, modifications at the cyclopropyl ring have led to compounds with improved metabolic stability and reduced off-target effects. Similarly, variations around the piperazine core have yielded derivatives with enhanced receptor selectivity.

The dimethylpyrimidine scaffold provides a rich platform for further chemical manipulation. By introducing additional functional groups or altering existing ones, chemists can fine-tune the properties of this compound to meet specific therapeutic needs. This adaptability has made it a valuable tool in medicinal chemistry campaigns aimed at discovering novel treatments for a wide range of diseases.

Recent advances in computational chemistry have accelerated the process of identifying promising candidates like 2-Cyclopropyl,(() -{((((3,5)-dimethy,l,1,2)-oxazol,() -y)methyl]pipera,(zine() -1) -yl})}-((((((((5,6)-dimethy)pyrimidin)e))))) has been instrumental in understanding its interactions with biological targets at an atomic level. These studies have provided insights into how subtle changes in its structure can significantly impact its pharmacological activity. This knowledge is now being used to guide the design of more effective derivatives.

The exploration of 2-Cyclopropyl,(() -{((((((3,5)-dimethy,l,1,2)-oxazol,() -y)methyl])pipera,(zine() -1) -yl})}-(((((((5,6)-dimethy)pyrimidin)e)))) (CAS No. 2549038 -12-) extends beyond traditional drug discovery applications. Its unique structural features make it an attractive candidate for developing probes that can study biological processes at a molecular level. By understanding how this compound interacts with specific enzymes or receptors, researchers can gain valuable insights into disease mechanisms and develop more targeted therapies.

In conclusion, 2-Cyclopropyl,(() -{(((((3,5)-dimethy,l,1,2)-oxazol,() -y)methyl])pipera,(zine() -1) -yl})}-((((((5,6)-dimethy)pyrimidin)e))) (CAS No. 2549038 -12-) exemplifies the innovative approaches being taken in chemical biology to develop novel therapeutic agents. Its complex structure and versatile functional groups offer numerous opportunities for further exploration and development. As research continues to uncover new applications for this compound and its derivatives, it is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.